Deschloro-4'-chloro Clomiphene Hydrochloride
Overview
Description
Deschloro-4’-chloro Clomiphene Hydrochloride is a biochemical compound with the molecular formula C26H29Cl2NO and a molecular weight of 442.42 g/mol . It is a selective estrogen receptor modulator (SERM) that has been used in scientific experiments.
Physical And Chemical Properties Analysis
Deschloro-4’-chloro Clomiphene Hydrochloride has a molecular weight of 442.42 g/mol and a molecular formula of C26H29Cl2NO . Further physical and chemical properties were not available from the search results.Scientific Research Applications
However, to ensure comprehensive coverage and to assist in any broader research needs, below are some insights from the papers related to Clomiphene Citrate and its various applications and studies, excluding the aspects of drug use, dosage, and side effects as per your request:
Organic Corrosion Inhibitors
- Study Title : Organic corrosion inhibitors for industrial cleaning of ferrous and non-ferrous metals in acidic solutions: A review
- Key Insights : This review discusses the use of organic inhibitors, including the importance of heteroatoms (O, S, N, P) and π-electrons in preventing metallic dissolution in acidic media, often used in industrial cleaning processes. This information could be tangentially relevant if "Deschloro-4'-chloro Clomiphene Hydrochloride" has similar chemical properties or potential applications.
- Source : (Goyal et al., 2018)
- Study Title : A paradoxical decline in semen parameters in men treated with clomiphene citrate: A systematic review
- Key Insights : The review provides insights into the paradoxical decline in semen parameters in some men treated with clomiphene citrate, though it might not be directly relevant to "Deschloro-4'-chloro Clomiphene Hydrochloride".
- Source : (Gundewar et al., 2020)
- Study Title : Deep Eutectic Solvents: A Review of Fundamentals and ApplicationsFor more specific information or studies directly related to "Deschloro-4'-chloro Clomiphene Hydrochloride", further research or inquiry into specialized chemical databases or direct communication with researchers in the field may be required. The lack of direct references in the general scientific literature could indicate that the compound is not widely studied or is known by a different nomenclature.
- Key Insights : This review covers deep eutectic solvents (DESs), their properties, applications, and the need for a predictive understanding of their structure-property relationships. This could be relevant if "Deschloro-4'-chloro Clomiphene Hydrochloride" has potential as a solvent or in applications involving DESs.
- Source : (Hansen et al., 2020)
properties
IUPAC Name |
2-[4-[2-(4-chlorophenyl)-1-phenylethenyl]phenoxy]-N,N-diethylethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H28ClNO.ClH/c1-3-28(4-2)18-19-29-25-16-12-23(13-17-25)26(22-8-6-5-7-9-22)20-21-10-14-24(27)15-11-21;/h5-17,20H,3-4,18-19H2,1-2H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YGTFWLPJKPDJQU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCOC1=CC=C(C=C1)C(=CC2=CC=C(C=C2)Cl)C3=CC=CC=C3.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H29Cl2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Deschloro-4'-chloro Clomiphene Hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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